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Compound of Interest

Compound Name: 4-(Methylsulfinyl) phenol

Cat. No.: B081417

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the safe handling and
storage of 4-(methylsulfonyl)phenol. Adherence to these protocols is critical to ensure
personnel safety and maintain experimental integrity. Note: While the request specified "4-
(methylsulfinyl)phenol," the widely available safety data pertains to "4-
(methylsulfonyl)phenol.” This guide addresses the latter, and users should verify the exact
chemical identity of their substance.

Quantitative Safety Data Summary

A summary of key quantitative safety data for 4-(methylsulfonyl)phenol is presented below for
easy reference and comparison.
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Parameter

Value

Source

GHS Pictogram

Exclamation Mark

[1](21[3]

Signal Word

Warning

[11(21[4]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]14]

Precautionary Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P321, P332+P313,
P337+P313, P362,
P403+P233, P405, P501

[1]

Molecular Formula

C7H80O3S

[4]

Molecular Weight

172.2 g/mol

[4]

Storage Temperature

Room Temperature (Cool, dry,

well-ventilated place)

[2]14]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 4-

(methylsulfonyl)phenol from receipt to disposal.
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Safe handling workflow for 4-(methylsulfonyl)phenol.
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Troubleshooting Guide

This section addresses specific issues that may arise during experimentation with 4-
(methylsulfonyl)phenol.
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Question

Answer

What should I do if | spill a small amount of solid

4-(methylsulfonyl)phenol on the lab bench?

For small spills, first, alert others in the
immediate area.[5][6] While wearing appropriate
personal protective equipment (PPE), including
gloves and eye protection, gently sweep the
solid material to confine it.[5][6] Use an
absorbent material like vermiculite or sand to
collect the residue.[6][7] Place the collected
material into a sealed, labeled container for
hazardous waste disposal.[5][6] Clean the spill

area with soap and water.[5]

The compound appears to be causing irritation
to my skin despite wearing nitrile gloves. What's

happening?

4-(methylsulfonyl)phenol is a known skin irritant.
[1][4] If you experience irritation, it's possible
that your gloves have been compromised or are
not suitable for prolonged contact. Immediately
remove the contaminated gloves and wash your
hands thoroughly with soap and water.[2] For
handling phenolic compounds, consider double-
gloving or using thicker, more resistant gloves
such as butyl rubber or neoprene, especially for
prolonged handling.[5] Always inspect gloves for
any signs of degradation or perforation before

use.

I need to heat a solution containing 4-
(methylsulfonyl)phenol. What precautions

should | take?

All heating of solutions containing 4-
(methylsulfonyl)phenol must be conducted
within a certified chemical fume hood to control
potential vapors.[5][6] Use appropriate heating
equipment such as a heating mantle or a
controlled temperature water bath. Never heat
flammable solutions with an open flame. Ensure
proper ventilation and be aware that thermal
decomposition can release irritating gases and

vapors, including carbon and sulfur oxides.[4]

How should | properly store 4-

(methylsulfonyl)phenol to ensure its stability and

Store the compound in a tightly closed container

in a cool, dry, and well-ventilated area.[2][4]
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safety? Keep it away from incompatible materials such
as strong oxidizing agents, strong acids, and
bases.[4] Avoid exposure to heat and direct

sunlight.

Emergency Response Decision-Making

This diagram outlines the logical steps to follow in the event of an accidental exposure to 4-

(methylsulfonyl)phenol.

Exposure Event

Assess Situation

Skin Contact Eye Contact Inhalation

Ingestion

Remove Contaminated Clothing

y

Flush Eyes for 15 min Move to Fresh Air

Wash with Soap & Water

Seek Medical Attention
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Decision-making for accidental exposure.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-(methylsulfonyl)phenol?

Al: The primary hazards of 4-(methylsulfonyl)phenol are skin irritation (H315), serious eye
irritation (H319), and potential respiratory irritation (H335).[1][4] It is harmful if swallowed.

Q2: What type of personal protective equipment (PPE) is required when handling this
compound?

A2: When handling 4-(methylsulfonyl)phenol, it is essential to wear chemical safety goggles, a
lab coat, and gloves.[4] For tasks with a higher risk of splashing or dust generation, a face
shield and respiratory protection may be necessary.[4] It is recommended to use gloves made
of neoprene or butyl rubber for better protection against phenolic compounds.[5]

Q3: What is the appropriate first aid response for skin contact?

A3: In case of skin contact, immediately remove all contaminated clothing.[2] Wash the affected
area thoroughly with soap and plenty of water.[2] Seek medical attention if irritation persists.[4]

Q4: What should I do in case of eye contact with 4-(methylsulfonyl)phenol?

A4: If the compound gets into your eyes, rinse cautiously with water for several minutes.[2][4] If
you wear contact lenses, remove them if it is easy to do so and continue rinsing for at least 15
minutes.[2][4] Immediate medical attention is required.[4]

Q5: How should | dispose of waste containing 4-(methylsulfonyl)phenol?

A5: Waste containing 4-(methylsulfonyl)phenol should be treated as hazardous waste.[6] It
should be collected in a clearly labeled, sealed container and disposed of according to your
institution's and local environmental regulations.[6] Do not dispose of it down the drain.[8]

Q6: Are there any specific chemicals that are incompatible with 4-(methylsulfonyl)phenol?
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AG6: Yes, 4-(methylsulfonyl)phenol is incompatible with strong oxidizing agents, strong acids,
and bases.[4] Contact with these substances should be avoided to prevent potentially
hazardous reactions.

Q7: Can 4-(methylsulfonyl)phenol be stored in a standard laboratory refrigerator?

A7: While it should be stored in a cool, dry place, a standard refrigerator may not be necessary
unless specified by the supplier.[2][4] If refrigeration is required, use a refrigerator that is
approved for chemical storage to prevent the ignition of flammable vapors.

Q8: What are the signs of inhalation exposure, and what should be done?

A8: Inhalation may cause respiratory tract irritation.[1][4] If you suspect inhalation exposure,
immediately move to fresh air.[2] If breathing is difficult, provide oxygen and seek immediate
medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(Methylsulfonyl)phenol | C7H803S | CID 123350 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. echemi.com [echemi.com]

3. 3-Methyl-4-(methylsulfonyl)phenol | CBH1003S | CID 167048 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.fi [fishersci.fi]

5. ehs.yale.edu [ehs.yale.edu]

6. ehs.berkeley.edu [ehs.berkeley.edu]

7. youtube.com [youtube.com]

8. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.fi/store/msds?partNumber=10576992&countryCode=FI&language=en
https://www.echemi.com/sds/4-methylsulfonylphenol-pd180521111915.html
https://www.fishersci.fi/store/msds?partNumber=10576992&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylsulfonyl_phenol
https://www.fishersci.fi/store/msds?partNumber=10576992&countryCode=FI&language=en
https://www.echemi.com/sds/4-methylsulfonylphenol-pd180521111915.html
https://www.echemi.com/sds/4-methylsulfonylphenol-pd180521111915.html
https://www.benchchem.com/product/b081417?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylsulfonyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylsulfonyl_phenol
https://www.echemi.com/sds/4-methylsulfonylphenol-pd180521111915.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-%28methylsulfonyl%29-m-cresol
https://pubchem.ncbi.nlm.nih.gov/compound/4-%28methylsulfonyl%29-m-cresol
https://www.fishersci.fi/store/msds?partNumber=10576992&countryCode=FI&language=en
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.sigmaaldrich.com/US/en/sds/aldrich/w267104
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Navigating the Safe Handling of 4-
(Methylsulfonyl)phenol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081417#how-to-handle-and-store-4-methylsulfinyl-
phenol-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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